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Cat. No.: B12754057 Get Quote

Application Note

Introduction

GSK-2256098 hydrochloride is a potent and selective inhibitor of Focal Adhesion Kinase

(FAK), a non-receptor tyrosine kinase involved in crucial cellular processes such as adhesion,

migration, proliferation, and survival.[1][2] As an ATP-competitive inhibitor, GSK-2256098

targets the phosphorylation of FAK at Tyrosine 397 (Y397), a key autophosphorylation site.[3]

[4][5] Inhibition of FAK signaling can lead to decreased activity of downstream pathways,

including the PI3K/Akt and ERK signaling cascades, ultimately impacting tumor cell growth and

survival.[2][3][6] This document provides detailed protocols for the preparation of GSK-
2256098 hydrochloride stock solutions for use in various in vitro assays.

For research use only. Not for use in diagnostic procedures.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of GSK-2256098
hydrochloride is provided in the tables below for easy reference. Note that the molecular

weight of the free base is 414.89 g/mol , while the hydrochloride salt is 451.35 g/mol .[1]

Calculations for stock solution preparation should use the specific molecular weight of the

compound form being used.

Table 1: Physicochemical Properties of GSK-2256098
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Property Value Reference

Form GSK-2256098 (Free Base) [7]

Molecular Weight 414.89 g/mol [7][8][9]

CAS Number 1224887-10-8 [7][8][9]

Form GSK-2256098 Hydrochloride [1]

Molecular Weight 451.35 g/mol [1]

CAS Number 1416771-10-2 [1]

Appearance White to off-white solid [1]

Table 2: Solubility of GSK-2256098

Solvent
Maximum
Concentration

Notes Reference

DMSO
≥ 83 mg/mL (≥ 200

mM)

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

Ultrasonic warming to

60°C may be required.

[1][3][8][9][10]

Ethanol
~50 mM (20.74

mg/mL)
[8][9]

Water Insoluble [10]

Experimental Protocols
Materials

GSK-2256098 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional)

Sterile, nuclease-free water

Phosphate-Buffered Saline (PBS)

Cell culture medium appropriate for the assay

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution (e.g., 100 mM)

This protocol is suitable for creating a primary stock solution that can be further diluted for

various assays.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing the Compound: Accurately weigh the desired amount of GSK-2256098
hydrochloride powder using a calibrated analytical balance. For example, to prepare 1 mL

of a 100 mM stock solution of GSK-2256098 (free base, MW: 414.89), you would weigh out

41.49 mg.

Solubilization: Add the appropriate volume of anhydrous DMSO to the powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming (e.g., in a 37-60°C water bath) and sonication can aid in dissolution.[1] Ensure the

solution is clear before proceeding.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[1]
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Table 3: Example Volumes for Preparing Stock Solutions of GSK-2256098 (Free Base, MW:

414.89)

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.41 mg 2.07 mg 4.15 mg

5 mM 2.07 mg 10.37 mg 20.74 mg

10 mM 4.15 mg 20.74 mg 41.49 mg

50 mM 20.74 mg 103.72 mg 207.45 mg

100 mM 41.49 mg 207.45 mg 414.90 mg

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Working solutions are typically prepared by diluting the high-concentration DMSO stock

solution into a suitable aqueous buffer or cell culture medium.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes of

the concentrated stock, first prepare an intermediate dilution in DMSO or the final aqueous

buffer.

Final Dilution: Further dilute the stock or intermediate solution into the final cell culture

medium to achieve the desired working concentration. It is critical that the final concentration

of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Mixing: Gently mix the working solution by inverting the tube or pipetting up and down. Avoid

vigorous vortexing, which can cause protein denaturation in media containing serum.

Immediate Use: Use the freshly prepared working solution immediately for treating cells in

your assay.

Mandatory Visualizations
Diagram 1: Experimental Workflow for Stock Solution Preparation
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Workflow for GSK-2256098 Stock Solution Preparation
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Caption: Workflow for preparing GSK-2256098 hydrochloride stock solutions.

Diagram 2: Simplified FAK Signaling Pathway
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Simplified FAK Signaling Pathway Inhibition
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Caption: Inhibition of the FAK signaling pathway by GSK-2256098.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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